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Compound of Interest

Compound Name: 1,1,2-Trichloroethane

Cat. No.: B165190

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to optimizing the reaction conditions for the
chlorination of 1,1,2-trichloroethane. It includes troubleshooting guides, frequently asked
questions (FAQs), detailed experimental protocols, and safety information.

Frequently Asked Questions (FAQSs)

Q1: What is the primary product of the chlorination of 1,1,2-trichloroethane?

The primary products are 1,1,1,2-tetrachloroethane and 1,1,2,2-tetrachloroethane. The
selectivity towards each isomer can be influenced by reaction conditions.

Q2: What are the common side products in this reaction?

Common side products include pentachloroethane and hexachloroethane due to over-
chlorination. Dehydrochlorination of tetrachloroethane isomers can also lead to the formation of
trichloroethylene and tetrachloroethylene.[1]

Q3: What type of catalyst is typically used for the liquid-phase chlorination of 1,1,2-
trichloroethane?

Lewis acid catalysts, such as ferric chloride (FeCls), are commonly used to facilitate the
chlorination reaction.

Q4: How does temperature affect the reaction?
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Temperature is a critical parameter. Higher temperatures generally increase the reaction rate
but can also lead to an increase in undesirable side products from over-chlorination and
dehydrochlorination.[1][2] Optimization is key to balancing reaction rate and selectivity.

Q5: Can this reaction be performed without a catalyst?

While the reaction can be initiated by UV light (photochlorination), the use of a catalyst like
FeCls is more common in industrial settings for better control and selectivity in liquid-phase
reactions.

Troubleshooting Guide
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Issue

Possible Causes

Recommended Solutions

Low Conversion of 1,1,2-

Trichloroethane

1. Insufficient catalyst
activity.2. Low reaction
temperature.3. Inadequate
mixing of reactants.4. Short

reaction time.

1. Ensure the catalyst is
anhydrous and add a fresh
batch. Check for potential
catalyst poisons.2. Gradually
increase the reaction
temperature in 5-10°C
increments, monitoring for side
product formation.3. Increase
the stirring speed to improve
mass transfer between the gas
(chlorine) and liquid phases.4.
Extend the reaction time,
taking periodic samples to

monitor conversion.

Poor Selectivity (High Levels of

Over-chlorinated Products)

1. High reaction temperature.2.
High concentration of
chlorine.3. Prolonged reaction
time after reaching desired

conversion.

1. Reduce the reaction
temperature to minimize over-
chlorination.2. Control the
chlorine feed rate to maintain a
lower instantaneous
concentration.3. Stop the
reaction once the optimal
conversion of the starting

material is achieved.

Formation of
Dehydrochlorination
Byproducts (e.g.,

Trichloroethylene)

1. Excessive reaction
temperature.2. Presence of

basic impurities.

1. Lower the reaction
temperature.
Dehydrochlorination is more
prevalent at higher
temperatures.2. Ensure all
reactants and the reactor are

free from basic contaminants.

Inconsistent Results Between

Batches

1. Variation in catalyst quality
or concentration.2.
Inconsistent temperature

control.3. Variation in the

1. Use a consistent source and
quantity of catalyst. Perform
quality control on new batches

of catalyst.2. Calibrate
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quality of 1,1,2-trichloroethane ~ temperature probes and

(presence of inhibitors or ensure stable heating.3. Use a

impurities). consistent grade of 1,1,2-
trichloroethane and consider
passing it through a column of
activated alumina to remove

inhibitors.

Experimental Protocol: Liquid-Phase Chlorination of
1,1,2-Trichloroethane

This protocol describes a general procedure for the laboratory-scale, catalyzed chlorination of
1,1,2-trichloroethane.

Materials:

1,1,2-Trichloroethane (reagent grade)

Anhydrous Ferric Chloride (FeCls)

Chlorine gas

Nitrogen gas (for inerting)

Sodium hydroxide solution (for scrubbing)

Equipment:

» Glass reactor (e.g., three-necked round-bottom flask) equipped with a magnetic stirrer, reflux
condenser, gas inlet tube, and thermometer.

o Heating mantle with temperature controller.

e Gas flow meter for chlorine.

e Gas scrubbing trap containing sodium hydroxide solution.
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e Sampling syringe.
e Gas chromatograph (GC) for analysis.
Procedure:

o Reactor Setup: Assemble the glass reactor in a fume hood. Ensure all glassware is dry.
Connect the gas inlet to the chlorine cylinder via the flow meter. The outlet of the reflux
condenser should be connected to the gas scrubbing trap.

 Inerting: Purge the reactor with nitrogen gas for 10-15 minutes to remove air and moisture.

o Charging Reactants: Charge the reactor with 1,1,2-trichloroethane and the desired amount
of anhydrous ferric chloride catalyst (e.g., 0.1-1.0 mol%).

o Heating: Heat the mixture to the desired reaction temperature (e.g., 60-80°C) with stirring.

e Chlorine Introduction: Once the desired temperature is reached and stable, start the flow of
chlorine gas through the gas inlet tube below the liquid surface. Maintain a constant flow
rate.

o Reaction Monitoring: Monitor the reaction progress by taking small samples periodically
(e.g., every 30 minutes) and analyzing them by GC to determine the conversion of 1,1,2-
trichloroethane and the formation of products.

o Reaction Completion: Once the desired conversion is achieved, stop the chlorine flow and
turn off the heating.

e Purging: Purge the reactor with nitrogen gas to remove any residual chlorine.

o Work-up: The reaction mixture can be washed with water to remove the catalyst, dried over a
suitable drying agent (e.g., anhydrous magnesium sulfate), and then purified by distillation.

Data Presentation: Optimizing Reaction Parameters

The following table summarizes representative data for optimizing the chlorination of 1,1,2-
trichloroethane.
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Parameter Condition A Condition B Condition C Condition D
Temperature (°C) 60 80 80 20
Catalyst (FeCls
0.5 0.5 1.0 0.5
mol%)
Chlorine Flow
) 50 50 75 50
Rate (mL/min)
Reaction Time
4 4 4
(h)
1,1,2-TCA
) 75 92 98 95
Conversion (%)
Selectivity for
Tetrachloroethan 90 85 82 78
es (%)
Yield of
Tetrachloroethan 67.5 78.2 80.4 74.1
es (%)
Formation of
Pentachloroetha 8 12 15 18
ne (%)
Visualizations
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Caption: Experimental workflow for the chlorination of 1,1,2-trichloroethane.
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Identify Issue
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Caption: Troubleshooting logic for 1,1,2-trichloroethane chlorination.
Safety Precautions
Chemical Hazards:

e 1,1,2-Trichloroethane: Toxic and should be handled with care.[3] It is a central nervous
system depressant and an irritant.[4]

o Chlorine Gas: Highly toxic and corrosive. Exposure can cause severe respiratory irritation.[5]
» Ferric Chloride: Corrosive. Avoid contact with skin and eyes.
o Hydrogen Chloride: A byproduct of the reaction, it is a corrosive gas.

Personal Protective Equipment (PPE):
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o Wear chemical-resistant gloves (e.g., neoprene or butyl rubber), safety goggles, and a lab
coat at all times.[6]

e When handling concentrated solutions or in case of potential splashing, a full-face shield is
recommended.[6]

 All work with chlorine gas must be conducted in a well-ventilated fume hood.

e Ensure a chlorine gas detector is in place and functional.

Handling and Storage:

o Store 1,1,2-trichloroethane and ferric chloride in tightly sealed containers in a cool, dry, and
well-ventilated area.

o Chlorine gas cylinders must be secured in an upright position.[5]

» Keep all chemicals away from incompatible materials.

Emergency Procedures:

In case of skin contact, immediately flush with plenty of water.

 In case of eye contact, flush with water for at least 15 minutes and seek medical attention.

 In case of inhalation of chlorine gas, move the affected person to fresh air immediately and
seek medical attention.[5]

e Have a spill kit readily available. For spills, absorb with an inert material and dispose of it as
hazardous waste.[7]

e A gas scrubbing system with a basic solution (e.g., sodium hydroxide) is mandatory to
neutralize unreacted chlorine and HCI gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://pipetestingservices.co.uk/chlorination-safety-protocols/
https://pipetestingservices.co.uk/chlorination-safety-protocols/
https://www.benchchem.com/product/b165190?utm_src=pdf-body
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/chlorine.html
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/chlorine.html
https://www.agilent.com/cs/library/msds/EPA-2101N-1_NAEnglish.pdf
https://www.benchchem.com/product/b165190?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

References

1. researchgate.net [researchgate.net]
2. mdpi.com [mdpi.com]

3. Fact sheet: 1,1,2-trichloroethane — Guidance and Orientation for the Selection of
Technologies — Contaminated sites — Pollution and waste management — Environment
and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]

4. 1,1,2-Trichloroethane - Wikipedia [en.wikipedia.org]
5. CCOHS: Chlorine [ccohs.ca]

6. Chlorination Safety Protocols & PPE for Water Disinfection | PTS
[pipetestingservices.co.uk]

7. agilent.com [agilent.com]

To cite this document: BenchChem. [Technical Support Center: Optimizing Chlorination of
1,1,2-Trichloroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165190#0optimizing-reaction-conditions-for-1-1-2-
trichloroethane-chlorination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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